Cas no 325968-79-4 (Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate)

Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate is a synthetic organic compound. It offers a unique sulfonyl piperazine core that enhances solubility and stability in various organic solvents. The presence of the tert-butyl group imparts hydrophobicity, making it suitable for use in bioorganic research and drug discovery applications. Its structural features contribute to potent and selective interactions with targeted receptors, offering a valuable tool for chemical synthesis and medicinal chemistry.
Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate structure
325968-79-4 structure
Product Name:Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate
CAS No:325968-79-4
MF:C13H25N3O4S
MW:319.420302152634
CID:5637454
PubChem ID:20806286
Update Time:2025-07-19

Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 325968-79-4
    • EN300-28293779
    • tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate
    • Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate
    • Inchi: 1S/C13H25N3O4S/c1-13(2,3)20-12(17)14-8-10-16(11-9-14)21(18,19)15-6-4-5-7-15/h4-11H2,1-3H3
    • InChI Key: YVJPHDVXQBZJDI-UHFFFAOYSA-N
    • SMILES: S(N1CCN(C(=O)OC(C)(C)C)CC1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 319.15657746g/mol
  • Monoisotopic Mass: 319.15657746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 78.5Ų

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Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate Related Literature

Additional information on Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate

Introduction to Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate (CAS No. 325968-79-4)

Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate, a compound with the chemical formula C₁₃H₁₈N₂O₃S, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 325968-79-4, belongs to a class of derivatives that exhibit promising biological activities. The structure of Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate incorporates a piperazine core, which is a common pharmacophore in many drugs due to its ability to interact with biological targets effectively.

The presence of a tert-butyl group and a pyrrolidine-1-sulfonyl moiety in the molecule enhances its potential for binding to specific receptors and enzymes, making it a valuable candidate for further investigation. Recent studies have highlighted the importance of such structural features in developing novel therapeutic agents. The tert-butyl group, in particular, contributes to the steric properties of the molecule, which can influence its pharmacokinetic behavior and overall efficacy.

In the realm of medicinal chemistry, Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate has been explored for its potential applications in treating various neurological and psychiatric disorders. The piperazine ring is known for its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This makes the compound a candidate for developing new treatments for conditions such as depression, anxiety, and Parkinson's disease. The sulfonyl group further enhances the molecule's interactions with biological targets, providing additional opportunities for therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of compounds like Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate with high accuracy. These computational models have been instrumental in guiding experimental designs and optimizing drug candidates. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify key interactions between this compound and potential biological targets. This has led to a deeper understanding of its pharmacological properties and has paved the way for more targeted drug development.

The synthesis of Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidine-1-sulfonyl group necessitates careful handling of reactive intermediates to ensure high yields and purity. Researchers have developed innovative synthetic strategies that improve efficiency and reduce waste, aligning with the principles of green chemistry. These methods not only enhance the scalability of production but also contribute to sustainable practices in pharmaceutical manufacturing.

Preclinical studies have demonstrated the potential of Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate as an active pharmaceutical ingredient (API). These studies have focused on evaluating its efficacy, safety profile, and pharmacokinetic properties. The compound has shown encouraging results in animal models, particularly in terms of modulating neurotransmitter activity and reducing symptoms associated with neurological disorders. These findings have generated interest among pharmaceutical companies looking to develop new treatments for these conditions.

The future direction of research on Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate includes further exploration of its mechanisms of action and identification of new therapeutic applications. Investigating its interactions with various biological targets will provide insights into its potential uses beyond neurological disorders. Additionally, exploring derivative compounds that modify specific structural features may lead to enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and industry partners are essential to accelerate these developments.

The regulatory landscape for approving new drugs remains stringent but supportive of innovative therapies. As Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate progresses through preclinical and clinical trials, it will be crucial to gather comprehensive data on its safety and effectiveness. Regulatory agencies will assess this data to determine whether the compound meets the necessary standards for approval. Successful approval would mark a significant milestone in bringing new treatments to patients suffering from neurological and psychiatric disorders.

In conclusion, Tert-butyl 4-(pyrrolidine-1-sulfonyl)piperazine-1-carboxylate (CAS No. 325968-79-4) is a promising compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing synthetic methods, and advancing towards clinical trials. As our understanding of this compound grows, so does the hope for new treatments that can improve the lives of patients worldwide.

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